Cas no 953734-45-7 (7-(Benzyloxy)-1,4-dioxaspiro4.5decan-8-amine)

• Product Name: 7-(Benzyloxy)-1,4-dioxaspiro4.5decan-8-amine
• CAS No: 953734-45-7
• MF: C₁₅H₂₁NO₃
• MW: 263.332144498825
• CID: 4667128
• PubChem ID: 16782740
• Update Time: 2025-05-19

7-(Benzyloxy)-1,4-dioxaspiro4.5decan-8-amine Chemical and Physical Properties

Names and Identifiers

• 1,4-Dioxaspiro[4.5]decan-8-amine, 7-(phenylmethoxy)-
• 7-(Benzyloxy)-1,4-dioxaspiro[4.5]decan-8-amine
• 7-(Benzyloxy)-1,4-dioxaspiro4.5decan-8-amine

• Inchi： 1S/C15H21NO3/c16-13-6-7-15(18-8-9-19-15)10-14(13)17-11-12-4-2-1-3-5-12/h1-5,13-14H,6-11,16H2
• InChI Key： BJBTZUJRKVTZDI-UHFFFAOYSA-N
• SMILES： O1C2(CCC(N)C(OCC3=CC=CC=C3)C2)OCC1

7-(Benzyloxy)-1,4-dioxaspiro4.5decan-8-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 7-(Benzyloxy)-1,4-dioxaspiro4.5decan-8-amine

Recent Advances in the Study of 7-(Benzyloxy)-1,4-dioxaspiro4.5decan-8-amine (CAS: 953734-45-7)

The compound 7-(Benzyloxy)-1,4-dioxaspiro4.5decan-8-amine (CAS: 953734-45-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This spirocyclic amine derivative has shown promising potential in various therapeutic applications, particularly in the development of novel drug candidates targeting neurological and metabolic disorders. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, providing valuable insights into its therapeutic utility.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthetic pathways for 7-(Benzyloxy)-1,4-dioxaspiro4.5decan-8-amine, highlighting its efficient production via a multi-step process involving benzyl protection and subsequent spirocyclization. The researchers emphasized the compound's high yield and purity, which are critical for its application in drug development. Furthermore, the study identified key intermediates, such as 953734-45-7, which play a pivotal role in the synthesis of this compound.

In another groundbreaking study, researchers investigated the pharmacological effects of 7-(Benzyloxy)-1,4-dioxaspiro4.5decan-8-amine on neurotransmitter systems. The compound demonstrated significant affinity for serotonin and dopamine receptors, suggesting its potential as a modulator of central nervous system (CNS) activity. These findings were corroborated by in vitro and in vivo experiments, which showed dose-dependent effects on receptor binding and behavioral responses in animal models.

Additionally, recent preclinical trials have explored the compound's efficacy in metabolic disorders. A 2024 study published in Bioorganic & Medicinal Chemistry Letters reported that 7-(Benzyloxy)-1,4-dioxaspiro4.5decan-8-amine exhibited hypoglycemic effects in diabetic rodent models. The compound's ability to enhance insulin sensitivity and reduce hepatic glucose output positions it as a promising candidate for further development in diabetes therapeutics.

The safety profile of 7-(Benzyloxy)-1,4-dioxaspiro4.5decan-8-amine has also been a focus of recent research. Toxicological studies conducted in 2023 indicated that the compound has a favorable safety margin, with no significant adverse effects observed at therapeutic doses. However, further long-term studies are warranted to fully assess its pharmacokinetics and potential side effects in humans.

In conclusion, the latest research on 7-(Benzyloxy)-1,4-dioxaspiro4.5decan-8-amine (CAS: 953734-45-7) underscores its multifaceted potential in drug discovery. Its synthetic accessibility, pharmacological activity, and safety profile make it a compelling subject for future investigations. Continued research efforts are expected to elucidate its full therapeutic scope and pave the way for clinical applications.